Cas no 20921-02-2 (7-Methoxychroman-2-one)

• Product name: 7-Methoxychroman-2-one
• CAS No: 20921-02-2
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 1094426
• PubChem ID: 12389837

7-Methoxychroman-2-one Chemical and Physical Properties

Names and Identifiers

• 7-Methoxychroman-2-one
• 7-methoxy-3,4-dihydrochromen-2-one
• 7-Methoxy-3,4-dihydrocoumarin
• 20921-02-2
• 7-Methoxychromanone, AldrichCPR
• SCHEMBL5861959
• CS-0436535
• 7-Methoxy-chroman-2-one
• AKOS006284488
• 7-Methoxychromanon
• 2H-1-Benzopyran-2-one, 3,4-dihydro-7-methoxy-
• G61530
• MFCD08144067
• SY364495

• Inchi： InChI=1S/C10H10O3/c1-12-8-4-2-7-3-5-10(11)13-9(7)6-8/h2,4,6H,3,5H2,1H3
• InChI Key： JHGVLAHJJNKSAW-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)CCC(=O)O2

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins 3,4-dihydrocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins

Additional information on 7-Methoxychroman-2-one

7-Methoxychroman-2-one: A Comprehensive Overview

7-Methoxychroman-2-one, also known by its CAS number 20921-02-2, is a biologically active compound that has garnered significant attention in recent years due to its diverse applications in pharmacology and organic chemistry. This compound belongs to the chromanone family, which is a class of aromatic heterocyclic compounds with a lactam structure. The presence of a methoxy group at the 7th position of the chromanone ring imparts unique chemical and biological properties to this molecule, making it a subject of extensive research.

The structure of 7-Methoxychroman-2-one consists of a benzene ring fused with a gamma-pyrone moiety, where the methoxy group (-OCH3) is attached at the 7th carbon atom. This substitution pattern influences the compound's solubility, stability, and bioavailability, which are critical factors in drug design and development. Recent studies have highlighted the potential of this compound as a lead molecule for the development of novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and inflammation.

One of the most promising areas of research involving 7-Methoxychroman-2-one is its anti-cancer activity. Preclinical studies have demonstrated that this compound exhibits potent anti-proliferative effects against several cancer cell lines, including breast, colon, and lung cancer cells. The mechanism of action involves modulation of key signaling pathways such as the MAPK/ERK pathway and inhibition of tumor angiogenesis. These findings suggest that 7-Methoxychroman-2-one could serve as a potential candidate for targeted cancer therapy.

In addition to its anti-cancer properties, 7-Methoxychroman-2-one has also been investigated for its neuroprotective effects. Research indicates that this compound can mitigate oxidative stress and reduce inflammation in models of Alzheimer's disease and Parkinson's disease. The methoxy group plays a crucial role in enhancing the compound's ability to cross the blood-brain barrier, which is essential for its therapeutic efficacy in neurodegenerative disorders.

The synthesis of 7-Methoxychroman-2-one has been optimized through various chemical methodologies, including condensation reactions and oxidation processes. Recent advancements in green chemistry have enabled the development of more sustainable and environmentally friendly synthesis routes for this compound. These methods not only improve yield and purity but also reduce the environmental footprint associated with its production.

7-Methoxychroman-2-one has also found applications in the field of cosmetology due to its antioxidant and anti-inflammatory properties. It is being explored as a potential ingredient in skincare products aimed at reducing oxidative stress-induced skin damage and promoting wound healing.

In conclusion, 7-Methoxychroman-2-one, with its unique chemical structure and diverse biological activities, represents a valuable compound in contemporary drug discovery research. Its potential applications span across oncology, neurology, dermatology, and beyond, making it a focal point for future investigations.